Cas no 5590-14-7 (rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile)

• Product Name: rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile
• CAS No: 5590-14-7
• MF: C₁₀H₉N
• MW: 143.185162305832
• CID: 1596342
• PubChem ID: 252490
• Update Time: 2025-11-01

rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-phenylcyclopropanecarbonitrile
• (1R 2R)-2-PHENYLCYCLOPROPANE-1-CARBONITRILE trans racemic
• (1R,2R)-2-phenylcyclopropane-1-carbonitrile
• Cyclopropanecarbonitrile, 2-phenyl-, trans-
• rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile
• Z1198147613
• Cyclopropanecarbonitrile, trans-
• 2-Phenylcyclopropanecarbonitrile, trans-
• KUCVFITUDJTMFA-UWVGGRQHSA-N
• cyclopropanecarbonitrile,2-phenyl-,trans-
• 58641-88-6
• EN300-203983
• 5590-14-7
• trans-2-phenylcyclopropane-1-carbonitrile
• trans-Cyclopropanecarbonitrile, 2-phenyl
• EN300-1266494
• NSC-74481
• trans-2-phenyl-cyclopropanecarbonitrile
• trans-2-Phenylcyclopropanecarbonitrile
• AKOS006283804
• NSC74481

• Inchi： 1S/C10H9N/c11-7-9-6-10(9)8-4-2-1-3-5-8/h1-5,9-10H,6H2/t9-,10-/m0/s1
• InChI Key： KUCVFITUDJTMFA-UWVGGRQHSA-N
• SMILES： N#C[C@@H]1C[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 143.07357
• Monoisotopic Mass: 143.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.08g/cm3
• Boiling Point: 281.7ºC at 760 mmHg
• Flash Point: 102.4ºC
• Refractive Index: 1.566
• PSA: 23.79
• LogP: 2.31368

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile

Introduction to rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile (CAS No. 5590-14-7)

Rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile (CAS No. 5590-14-7) is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is a racemic mixture of two enantiomers, (1R,2R)- and (1S,2S)-2-phenylcyclopropane-1-carbonitrile, which are mirror images of each other. The racemic form is often used as a starting material or intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and fine chemicals.

The structure of rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile consists of a cyclopropane ring with a phenyl group and a cyano group attached to adjacent carbon atoms. The cyclopropane ring is a three-membered ring that imparts significant strain to the molecule, making it highly reactive and versatile in synthetic transformations. The cyano group, on the other hand, is an electron-withdrawing group that can participate in various chemical reactions, such as nucleophilic addition and substitution reactions.

In recent years, research on rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile has focused on its potential as a building block for the synthesis of bioactive compounds. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory and anticancer properties. One notable example is the use of rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile in the synthesis of small molecules that target specific protein-protein interactions involved in cancer cell proliferation.

The synthesis of rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile can be achieved through various methods. One common approach involves the reaction of 1-bromo-2-cyanocyclopropane with phenylmagnesium bromide followed by racemization. Another method involves the cyclization of 1-bromo-2-cyanopropane with a phenyl Grignard reagent. These synthetic routes provide high yields and are scalable for industrial applications.

The chirality of rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile is a critical aspect that influences its biological activity and reactivity. Chiral compounds can have different biological effects depending on their enantiomeric form. Therefore, the separation and purification of individual enantiomers are often necessary for specific applications. Techniques such as chiral chromatography and resolution using chiral resolving agents are commonly employed to achieve this separation.

In the context of medicinal chemistry, rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile has been explored as a scaffold for drug discovery. Its unique structure allows for the introduction of various functional groups that can modulate its biological activity. For example, modifications at the phenyl or cyano groups have led to compounds with enhanced potency and selectivity against specific targets. These derivatives have shown promise in preclinical studies for treating various diseases, including cancer and inflammatory disorders.

The safety profile of rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile is an important consideration in its use as an intermediate or final product. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure safety in laboratory and industrial settings. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs) for chemical handling.

In conclusion, rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile (CAS No. 5590-14-7) is a versatile compound with significant potential in organic synthesis and medicinal chemistry. Its unique structural features make it an attractive starting material for the development of bioactive molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.